2-Amino-3-hydroxy-2-methyl-propionic acid methyl ester

• Molecular Formula: C5H11NO3
• Molecular Weight: 133.15 g/mol
• IUPAC Name: methyl 2-amino-3-hydroxy-2-methylpropanoate
• InChI: InChI=1S/C5H11NO3/c1-5(6,3-7)4(8)9-2/h7H,3,6H2,1-2H3
• InChI Key: VKHHAZQVRNQDHW-UHFFFAOYSA-N
• SMILES: CC(CO)(C(=O)OC)N
• sequence: X

Description

2-Amino-3-hydroxy-2-methyl-propionic acid methyl ester is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirring solution of α-methyl-DL-Serine (1 g, 8.39 mmol) in MeOH (40 mL) in a flame dried round bottom flask under an inert atmosphere was cooled to 0° C. and SOCl2 (1.84 mL, 25.19 mmol) was slowly added. After addition of the SOCl2 was complete, the reaction mixture was stirred 12 h at rt and then concentrated in vacuo to a white solid that was used directly in the next reaction.

Synthesis routes and methods II

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